Cas no 1181377-97-8 (2-(4-chlorophenyl)-1,3-benzoxazole-5-carbaldehyde)

• Product Name: 2-(4-chlorophenyl)-1,3-benzoxazole-5-carbaldehyde
• CAS No: 1181377-97-8
• MF: C₁₄H₈ClNO₂
• MW: 257.671822547913
• CID: 5176972
• Update Time: 2026-03-05

2-(4-chlorophenyl)-1,3-benzoxazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chlorophenyl)benzo[d]oxazole-5-carbaldehyde
• 2-(4-chlorophenyl)-1,3-benzoxazole-5-carbaldehyde
• 2-(4-Chloro-phenyl)-benzooxazole-5-carbaldehyde
• 5-Benzoxazolecarboxaldehyde, 2-(4-chlorophenyl)-

• Inchi： 1S/C14H8ClNO2/c15-11-4-2-10(3-5-11)14-16-12-7-9(8-17)1-6-13(12)18-14/h1-8H
• InChI Key： PJGGAJIOUZXLLJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NC2C=C(C=O)C=CC=2O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 3.5
• Topological Polar Surface Area: 43.1

Additional information on 2-(4-chlorophenyl)-1,3-benzoxazole-5-carbaldehyde

Introduction to 2-(4-chlorophenyl)-1,3-benzoxazole-5-carbaldehyde (CAS No. 1181377-97-8)

2-(4-chlorophenyl)-1,3-benzoxazole-5-carbaldehyde, identified by the CAS number 1181377-97-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzoxazole class, which is well-documented for its diverse biological activities and potential therapeutic applications. The presence of a aldehyde group at the 5-position and a chlorophenyl substituent at the 2-position introduces unique electronic and steric properties, making it a valuable scaffold for further chemical modifications and biological evaluations.

The benzoxazole core is a prominent structure in drug discovery, with numerous derivatives exhibiting antimicrobial, anti-inflammatory, anticonvulsant, and anticancer properties. The specific substitution pattern in 2-(4-chlorophenyl)-1,3-benzoxazole-5-carbaldehyde enhances its interaction with biological targets, thereby modulating various cellular processes. Recent studies have highlighted the compound's potential in inhibiting key enzymes involved in cancer progression, such as kinases and proteases. The chlorophenyl moiety, in particular, has been shown to enhance binding affinity to target proteins due to its ability to engage in hydrophobic interactions and π-stacking.

In the realm of medicinal chemistry, the aldehyde functionality serves as a versatile handle for further derivatization. It can undergo condensation reactions with amines or hydrazines to form Schiff bases, which are known for their pharmacological effects. Additionally, the aldehyde group can be reduced to an alcohol or further oxidized to an acid, providing multiple pathways for structural diversification. These chemical properties make 2-(4-chlorophenyl)-1,3-benzoxazole-5-carbaldehyde a promising candidate for developing novel therapeutic agents.

Recent advancements in computational chemistry have enabled the rational design of benzoxazole derivatives with enhanced efficacy and reduced toxicity. Molecular docking studies have identified 2-(4-chlorophenyl)-1,3-benzoxazole-5-carbaldehyde as a potent inhibitor of several disease-related targets. For instance, its ability to bind tightly to the active site of cyclin-dependent kinases (CDKs) has been explored as a strategy for developing anticancer drugs. The chlorophenyl group's orientation within the binding pocket appears critical for optimizing inhibitory activity.

The synthesis of 2-(4-chlorophenyl)-1,3-benzoxazole-5-carbaldehyde involves multi-step organic reactions that highlight the synthetic versatility of benzoxazole scaffolds. Typically, it is synthesized via condensation of 2-chlorobenzaldehyde with resorcinol under basic conditions, followed by purification steps to isolate the desired product. This synthetic route is scalable and adaptable, allowing for the production of gram quantities for preclinical studies. The purity and yield of the compound are crucial factors that influence its subsequent biological evaluation.

Biological activity assays have revealed that 2-(4-chlorophenyl)-1,3-benzoxazole-5-carbaldehyde exhibits notable effects on cellular pathways relevant to inflammation and cancer. In vitro studies have demonstrated its ability to suppress NF-κB activation, a key transcription factor involved in inflammatory responses. Furthermore, it has shown promise in inducing apoptosis in cancer cell lines by modulating mitochondrial function. These findings align with the growing interest in benzoxazole derivatives as immunomodulators and chemotherapeutic agents.

The pharmacokinetic profile of 2-(4-chlorophenyl)-1,3-benzoxazole-5-carbaldehyde is another critical aspect that has been investigated. Preliminary data suggest that it exhibits moderate solubility in water and lipids, indicating potential oral bioavailability. However, further studies are needed to assess its metabolic stability and excretion pathways. Understanding these parameters is essential for optimizing drug delivery systems and minimizing side effects.

Future research directions may focus on exploring analogs of 2-(4-chlorophenyl)-1,3-benzoxazole-5-carbaldehyde with improved pharmacological profiles. Structural modifications such as replacing the chlorophenyl group with other aryl moieties or introducing additional functional groups could enhance target specificity and reduce off-target effects. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into clinical applications.

In conclusion,2-(4-chlorophenyl)-1,3-benzoxazole-5-carbaldehyde (CAS No. 1181377-97-8) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its potential applications in oncology and inflammation management make it a compelling candidate for further development. As our understanding of molecular mechanisms continues to evolve,benzoxazole derivatives like this one will play an increasingly important role in addressing unmet medical needs.